Cas no 1806802-83-4 (4,5-Dichloro-2-(difluoromethyl)-3-iodopyridine)

• Product Name: 4,5-Dichloro-2-(difluoromethyl)-3-iodopyridine
• CAS No: 1806802-83-4
• MF: C₆H₂Cl₂F₂IN
• MW: 323.894058704376
• CID: 4848797
• Update Time: 2025-06-14

4,5-Dichloro-2-(difluoromethyl)-3-iodopyridine Chemical and Physical Properties

Names and Identifiers

• 4,5-Dichloro-2-(difluoromethyl)-3-iodopyridine

• Inchi： 1S/C6H2Cl2F2IN/c7-2-1-12-5(6(9)10)4(11)3(2)8/h1,6H
• InChI Key： NWQDFSZNRBKKHU-UHFFFAOYSA-N
• SMILES： IC1=C(C(=CN=C1C(F)F)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 161
• XLogP3: 3.4
• Topological Polar Surface Area: 12.9

Additional information on 4,5-Dichloro-2-(difluoromethyl)-3-iodopyridine

Recent Advances in the Application of 4,5-Dichloro-2-(difluoromethyl)-3-iodopyridine (CAS: 1806802-83-4) in Chemical Biology and Pharmaceutical Research

The compound 4,5-Dichloro-2-(difluoromethyl)-3-iodopyridine (CAS: 1806802-83-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and versatile reactivity. This halogenated pyridine derivative serves as a critical intermediate in the synthesis of various bioactive molecules, particularly in the development of novel agrochemicals and pharmaceuticals. Recent studies have highlighted its potential in facilitating cross-coupling reactions, which are pivotal for constructing complex molecular architectures.

One of the key applications of 4,5-Dichloro-2-(difluoromethyl)-3-iodopyridine lies in its role as a building block for the synthesis of heterocyclic compounds. Researchers have successfully utilized this compound in palladium-catalyzed Suzuki-Miyaura and Buchwald-Hartwig coupling reactions, enabling the efficient construction of diverse pyridine-based scaffolds. These scaffolds are often incorporated into drug candidates targeting infectious diseases and cancer, owing to their ability to modulate biological pathways with high specificity.

In a recent study published in the Journal of Medicinal Chemistry, scientists demonstrated the utility of 4,5-Dichloro-2-(difluoromethyl)-3-iodopyridine in the development of kinase inhibitors. The compound's iodine moiety was strategically employed in a Sonogashira coupling reaction to introduce alkynyl groups, which were further functionalized to yield potent inhibitors of tyrosine kinases. These inhibitors exhibited nanomolar activity against several cancer cell lines, underscoring the compound's value in oncology drug discovery.

Another noteworthy application of this compound is in agrochemical research. A 2023 study in Pest Management Science reported its use in the synthesis of novel pyridine-based fungicides. The difluoromethyl group at the 2-position was found to enhance the lipophilicity of the resulting molecules, improving their uptake by plant pathogens. Field trials demonstrated that these fungicides effectively controlled a broad spectrum of fungal infections while exhibiting low toxicity to non-target organisms.

From a synthetic chemistry perspective, 4,5-Dichloro-2-(difluoromethyl)-3-iodopyridine offers distinct advantages due to its stability and reactivity profile. The presence of multiple halogen atoms allows for selective functionalization, making it a versatile precursor for parallel synthesis approaches. Recent advances in flow chemistry have further expanded its utility, enabling the rapid generation of compound libraries for high-throughput screening.

Despite these promising developments, challenges remain in the large-scale production and purification of 4,5-Dichloro-2-(difluoromethyl)-3-iodopyridine. Current synthetic routes often require multi-step procedures with moderate yields, prompting ongoing research into more efficient methodologies. Recent efforts have focused on catalytic halogen dance reactions and continuous flow processes to address these limitations.

In conclusion, 4,5-Dichloro-2-(difluoromethyl)-3-iodopyridine (CAS: 1806802-83-4) represents a valuable tool in modern chemical biology and pharmaceutical research. Its unique structural features and reactivity continue to inspire innovative applications in drug discovery and agrochemical development. As synthetic methodologies advance, this compound is poised to play an increasingly important role in the design of next-generation therapeutic and crop protection agents.